Cas no 1779860-07-9 (Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 1779860-07-9
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• CID: 6288053
• PubChem ID: 105509253
• Update Time: 2025-05-21

Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7093690
• 1779860-07-9
• tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate
• Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(16)14-5-4-8(6-14)11(12,13)7-15/h8,15H,4-7H2,1-3H3
• InChI Key： ZVAQMZFMAHRYTJ-UHFFFAOYSA-N
• SMILES： FC(CO)(C1CN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate

Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate, identified by the CAS number 1779860-07-9, is a unique organic compound that has garnered attention in various scientific and industrial domains. This compound belongs to the broader category of pyrrolidine derivatives, which are widely studied for their versatile applications in chemistry and material science. The presence of fluorine atoms in its structure introduces intriguing electronic and steric properties, making it a subject of interest for researchers exploring fluorinated compounds and their potential uses.

The molecular structure of this compound is characterized by a pyrrolidine ring, a five-membered cyclic amine, substituted with a tert-butyl group at the 3-position. The side chain attached to this position includes a difluoroethyl group with a hydroxyl substituent, adding complexity to its reactivity and functionality. This combination of functional groups makes the compound suitable for various chemical transformations, including nucleophilic substitutions, acid-catalyzed reactions, and interactions with metal catalysts.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate. Researchers have employed strategies such as ring-opening reactions of epoxides, Friedel-Crafts alkylation, and transition-metal-catalyzed couplings to construct this molecule efficiently. These methods not only enhance the yield but also improve the purity of the product, which is critical for its application in sensitive environments.

In terms of applications, this compound has shown promise in several fields. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic effects. Its fluorinated nature contributes to enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability. Additionally, in materials science, this compound has been explored as a precursor for advanced polymers and coatings due to its ability to form robust cross-linked structures under specific conditions.

The study of tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate has also extended into environmental chemistry. Researchers have investigated its degradation pathways under various environmental conditions to assess its potential impact on ecosystems. These studies have revealed that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts that are more readily biodegradable.

From an industrial perspective, the synthesis and handling of this compound require careful consideration of safety protocols due to its chemical reactivity. Proper storage conditions and controlled reaction environments are essential to prevent unwanted side reactions or hazardous releases. The development of scalable synthesis routes has been a focus area for manufacturers aiming to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, tert-butyl 3-(1,1-difluoro-2-hydroxyethyl)pyrrolidine-1-carboxylate stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.